Cas no 1784671-71-1 (2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane)

• Product Name: 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane
• CAS No: 1784671-71-1
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 4770887
• Update Time: 2026-02-26

2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfonyl-2,7-diazaspiro[3.5]nonane
• 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane

• Inchi： 1S/C8H16N2O2S/c1-13(11,12)10-6-8(7-10)2-4-9-5-3-8/h9H,2-7H2,1H3
• InChI Key： CHCZLZJYFDDHGT-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2(CCNCC2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: -0.5
• Topological Polar Surface Area: 57.8

Additional information on 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane

2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane (CAS 1784671-71-1): A Versatile Spirocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane (CAS 1784671-71-1) has emerged as a highly valuable spirocyclic compound with significant potential in pharmaceutical research. This unique heterocyclic scaffold combines the structural advantages of both diazaspiro systems and methanesulfonyl groups, making it particularly attractive for modern drug design strategies.

The growing interest in spirocyclic compounds in drug discovery reflects current industry trends toward three-dimensional molecular architectures that can improve target selectivity and drug-like properties. As researchers increasingly explore novel spirocyclic building blocks, compounds like 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane are gaining attention for their ability to address challenges in CNS drug development and beyond.

Structural analysis reveals that this compound features a unique spiro[3.5]nonane core with nitrogen atoms at positions 2 and 7, providing multiple sites for further derivatization. The methanesulfonyl moiety attached to the spirocyclic framework enhances the molecule's polarity and potential for forming key interactions with biological targets. These characteristics make it particularly valuable for designing GPCR modulators and kinase inhibitors, two of the most sought-after target classes in contemporary drug discovery.

Recent studies highlight the advantages of incorporating 2,7-diazaspiro[3.5]nonane derivatives into lead optimization programs. The constrained three-dimensional structure helps reduce conformational flexibility while maintaining sufficient diversity for target engagement. This balance is crucial for developing compounds with improved blood-brain barrier permeability - a key consideration for CNS-targeted therapeutics and a frequent search topic among medicinal chemists.

The synthetic versatility of 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane allows for numerous modifications, enabling researchers to explore structure-activity relationships across various therapeutic areas. Its application potential extends to neurodegenerative disease research, psychiatric disorder treatments, and pain management - all areas receiving significant attention in current pharmaceutical R&D.

From a drug design perspective, the spirocyclic scaffold offers several advantages over traditional flat aromatic systems. The three-dimensional structure typically leads to improved solubility and reduced aromatic stacking, which can translate to better pharmacokinetic profiles. These properties are particularly relevant given the growing focus on developing CNS drugs with improved bioavailability, a common challenge discussed in pharmaceutical forums.

The methanesulfonyl group in this compound serves multiple purposes in medicinal chemistry applications. It can act as a hydrogen bond acceptor, influence the molecule's electronic properties, and serve as a handle for further chemical modifications. This multifunctionality makes 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane particularly valuable for fragment-based drug discovery approaches.

Current market trends indicate growing demand for innovative spirocyclic building blocks like this compound, driven by the pharmaceutical industry's need for novel chemical space exploration. The unique combination of a diazaspiro framework with a polar sulfonyl group addresses several contemporary challenges in drug design, including the need for molecules that balance lipophilicity and polarity.

Researchers working with 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane should note its potential applications in developing allosteric modulators, an area of increasing interest in drug discovery. The compound's three-dimensional structure may provide unique opportunities for targeting allosteric sites, which often require distinct molecular geometries compared to orthosteric binding pockets.

The stability and handling characteristics of this spirocyclic compound make it suitable for various experimental conditions encountered in drug discovery workflows. Its compatibility with common medicinal chemistry transformations allows for efficient incorporation into lead optimization programs, addressing the pharmaceutical industry's constant need for efficient synthetic routes.

As the field moves toward more sophisticated approaches to drug design, compounds like 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane will likely play an increasingly important role. Their ability to provide three-dimensional diversity while maintaining drug-like properties aligns perfectly with current strategies to address challenging biological targets and overcome limitations of traditional flat molecules.

Future research directions may explore the use of this diazaspiro building block in targeted protein degradation strategies, another rapidly growing area in drug discovery. The compound's structural features could potentially be leveraged to design novel PROTAC molecules or other bifunctional compounds, making it relevant to cutting-edge therapeutic modalities.

In conclusion, 2-Methanesulfonyl-2,7-diazaspiro[3.5]nonane (CAS 1784671-71-1) represents a valuable addition to the medicinal chemist's toolbox. Its unique combination of a spirocyclic core with a polar functional group offers numerous opportunities for innovative drug design, particularly in areas requiring three-dimensional molecular diversity. As pharmaceutical research continues to evolve toward more complex targets and challenging therapeutic areas, such structurally sophisticated building blocks will become increasingly important for successful drug discovery efforts.